Cas no 1394801-96-7 (1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane)

• Product Name: 1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane
• CAS No: 1394801-96-7
• MF: C₂₀H₂₇ClN₄O₃S
• MW: 438.971382379532
• CID: 6247069
• PubChem ID: 75535829
• Update Time: 2025-07-25

1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(5-tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane
• 1394801-96-7
• EN300-26613176
• Z1383119771
• 1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane

• Inchi： 1S/C20H27ClN4O3S/c1-20(2,3)19-22-18(23-28-19)15-24-10-4-11-25(13-12-24)29(26,27)14-9-16-5-7-17(21)8-6-16/h5-9,14H,4,10-13,15H2,1-3H3/b14-9+
• InChI Key： MQUNIEKNOOTBCA-NTEUORMPSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N1CCCN(CC2=NOC(C(C)(C)C)=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 438.1492396g/mol
• Monoisotopic Mass: 438.1492396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane

Comprehensive Analysis of 1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane (CAS No. 1394801-96-7)

The compound 1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane (CAS No. 1394801-96-7) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole and 1,4-diazepane moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often inquire about efficient methods to synthesize 1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane, particularly focusing on the optimization of yield and purity. Recent advancements in green chemistry have also sparked interest in sustainable synthesis routes, aligning with global efforts to reduce environmental impact. The compound's molecular weight and solubility are additional parameters that researchers frequently investigate, as these properties are critical for its practical application.

Another area of interest is the compound's potential biological activity. The presence of the 4-chlorophenyl and ethenesulfonyl groups suggests possible interactions with biological targets, such as enzymes or receptors. This has led to speculation about its utility in drug discovery, particularly for conditions requiring modulation of specific pathways. For instance, the 1,4-diazepane core is known to exhibit central nervous system (CNS) activity, making it a candidate for neurological research. However, comprehensive in vitro and in vivo studies are necessary to validate these hypotheses.

From a structural-activity relationship (SAR) perspective, the tert-butyl group attached to the 1,2,4-oxadiazole ring may influence the compound's stability and binding affinity. This aspect is particularly relevant in medicinal chemistry, where small structural modifications can significantly alter a molecule's efficacy. Researchers often explore such nuances to design derivatives with enhanced properties. The compound's CAS No. 1394801-96-7 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

In the context of agrochemical applications, the 4-chlorophenyl moiety is noteworthy due to its prevalence in pesticides and herbicides. This has led to inquiries about the compound's potential role in crop protection. However, rigorous testing is required to assess its safety and environmental impact. The ethenesulfonyl group, on the other hand, may contribute to the compound's reactivity, opening avenues for further functionalization.

Recent trends in computational chemistry have also brought attention to this compound. Molecular docking and quantitative structure-activity relationship (QSAR) studies can provide insights into its interactions with biological targets, reducing the need for extensive lab experiments. Such approaches align with the growing demand for cost-effective and time-efficient research methodologies.

In summary, 1-[(5-Tert-butyl-1,2,4-oxadiazol-3-yl)methyl]-4-[2-(4-chlorophenyl)ethenesulfonyl]-1,4-diazepane (CAS No. 1394801-96-7) is a multifaceted compound with promising applications in pharmaceutical and agrochemical research. Its structural complexity and potential bioactivity make it a valuable subject for ongoing and future studies. By addressing common search queries and aligning with current research trends, this article aims to provide a comprehensive and accessible resource for scientists and enthusiasts alike.